Cas no 109371-16-6 (2(1H)-Pyridinone,4-hydroxy-3,5,6-trimethyl-)

• Product Name: 2(1H)-Pyridinone,4-hydroxy-3,5,6-trimethyl-
• CAS No: 109371-16-6
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 209788
• PubChem ID: 54684729
• Update Time: 2025-04-19

2(1H)-Pyridinone,4-hydroxy-3,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,4-hydroxy-3,5,6-trimethyl-
• 2-hydroxy-3,5,6-trimethyl-1H-pyridin-4-one
• 4-hydroxy-3,5,6-trimethyl-1H-pyridin-2-one
• 4-hydroxy-3,5,6-trimethyl-2(1H)-pyridone
• AC1LC1HE
• CTK4A6472
• Oprea1_144423
• PYR428
• SureCN9328713
• CID 592696
• AKOS006291797
• Pyridine-2,4-diol, 3,5,6-trimethyl-
• 3,5,6-Trimethyl-2,4-pyridinediol #
• 2,3,5-Trimethyl-4,6-dihydroxypyridine
• 109371-16-6
• DTXSID60715744
• SCHEMBL9328713
• 4-Hydroxy-3,5,6-trimethylpyridin-2(1H)-one

• Inchi： 1S/C8H11NO2/c1-4-6(3)9-8(11)5(2)7(4)10/h1-3H3,(H2,9,10,11)
• InChI Key： DGFZETPZVVBGDX-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(NC(C)=C1C)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33